Cas no 79520-78-8 (1,4-Bis(3-chloropropoxy)benzene)

• Product Name: 1,4-Bis(3-chloropropoxy)benzene
• CAS No: 79520-78-8
• MF: C₁₂H₁₆Cl₂O₂
• MW: 263.160242080688
• CID: 2950504
• PubChem ID: 20523958
• Update Time: 2025-04-21

1,4-Bis(3-chloropropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-双(3-氯丙氧基)苯
• 1,4-bis(3-chloropropoxy)benzene
• Benzene, 1,4-bis(3-chloropropoxy)-
• 1,4-Bis-(3-chloro-propoxy)-benzene
• A855535
• SCHEMBL11093336
• DTXSID201304483
• 79520-78-8
• 1,4-Bis(3-chloropropoxy)benzene

• Inchi： 1S/C12H16Cl2O2/c13-7-1-9-15-11-3-5-12(6-4-11)16-10-2-8-14/h3-6H,1-2,7-10H2
• InChI Key： UYUMFCLCGXTSQA-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(=CC=1)OCCCCl

Computed Properties

• Exact Mass: 262.0527351Da
• Monoisotopic Mass: 262.0527351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5